Cas no 1824234-70-9 (3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid)

• Product Name: 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid
• CAS No: 1824234-70-9
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5744399
• PubChem ID: 130003187
• Update Time: 2025-05-25

3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-([(TERT-BUTOXY)CARBONYL]AMINO)-3,4-DIMETHYLPENTANOIC ACID
• 1824234-70-9
• 3-([(TERT-BUTOXY)CARBONYL]AMINO)-3,4-DIMETHYLPENTANOICACID
• EN300-1287631
• 3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylpentanoic acid
• Pentanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4-dimethyl-
• 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid

• Inchi： 1S/C12H23NO4/c1-8(2)12(6,7-9(14)15)13-10(16)17-11(3,4)5/h8H,7H2,1-6H3,(H,13,16)(H,14,15)
• InChI Key： PSTAFIGHNPLGIN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CC(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 368.5±25.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Additional information on 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid

Research Brief on 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid (CAS: 1824234-70-9)

3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid (CAS: 1824234-70-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethylpentanoic acid backbone, serves as a crucial intermediate in the synthesis of more complex molecules, particularly in peptide chemistry and drug development. Recent studies have highlighted its potential applications in the design of novel therapeutics, owing to its unique structural properties and reactivity.

The primary focus of recent research has been on the compound's role as a building block for the synthesis of peptidomimetics and small-molecule inhibitors. Peptidomimetics are synthetic compounds that mimic the biological activity of natural peptides but exhibit enhanced stability and bioavailability. The Boc-protected amino acid derivative, 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid, is particularly valuable in this context due to its ability to introduce steric hindrance and conformational constraints into peptide chains, thereby improving their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease-resistant peptide analogs, which show promise in targeting protein-protein interactions implicated in cancer and infectious diseases.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in the development of covalent inhibitors. Covalent inhibitors are a class of drugs that form irreversible or reversible covalent bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and high selectivity. Researchers have utilized 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid as a scaffold to introduce electrophilic warheads, which are critical for covalent binding. A recent preprint on bioRxiv detailed the successful incorporation of this compound into a series of covalent kinase inhibitors, showing potent activity against resistant mutants of EGFR, a key target in oncology.

The synthetic accessibility of 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid has also been a subject of optimization. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective route for its production, emphasizing green chemistry principles such as reduced solvent use and catalytic efficiency. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing, particularly for the production of next-generation biologics and small-molecule drugs.

Looking ahead, the versatility of 3-([(tert-Butoxy)carbonyl]amino)-3,4-dimethylpentanoic acid positions it as a key player in the evolving landscape of drug discovery. Its applications span from peptide-based therapeutics to covalent inhibitors, and ongoing research is likely to uncover additional roles in targeted drug delivery and prodrug design. As the demand for innovative therapeutic modalities grows, this compound will undoubtedly remain a focal point of interdisciplinary research in chemical biology and medicinal chemistry.